Cas no 237429-62-8 (1H-Benzimidazole-6-carboxaldehyde,2-(hydroxymethyl)-)
237429-62-8 structure
Product Name:1H-Benzimidazole-6-carboxaldehyde,2-(hydroxymethyl)-
CAS No:237429-62-8
MF:C9H8N2O2
MW:176.172021865845
CID:245496
PubChem ID:22459214
Update Time:2025-04-19
1H-Benzimidazole-6-carboxaldehyde,2-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-6-carboxaldehyde,2-(hydroxymethyl)-
- 1H-Benzimidazole-5-carboxaldehyde,2-(hydroxymethyl)- (9CI)
- SCHEMBL7649873
- 237429-62-8
- 2-(hydroxymethyl)-1H-benzo[d]imidazole-5-carbaldehyde
-
- Inchi: 1S/C9H8N2O2/c12-4-6-1-2-7-8(3-6)11-9(5-13)10-7/h1-4,13H,5H2,(H,10,11)
- InChI Key: AYLLGDTXYDIBQC-UHFFFAOYSA-N
- SMILES: OCC1=NC2C=CC(C=O)=CC=2N1
Computed Properties
- Exact Mass: 175.05081
- Monoisotopic Mass: 176.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 66A^2
Experimental Properties
- PSA: 63.08
1H-Benzimidazole-6-carboxaldehyde,2-(hydroxymethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM515398-1g |
2-(Hydroxymethyl)-1H-benzo[d]imidazole-5-carbaldehyde |
237429-62-8 | 97% | 1g |
$1171 | 2024-07-28 |
1H-Benzimidazole-6-carboxaldehyde,2-(hydroxymethyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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